1-[4-(2,4-Dimethylbenzoyl)piperidin-1-yl]ethan-1-one

• IUPAC Name: 1-[4-(2,4-dimethylbenzoyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C16H21NO2/c1-11-4-5-15(12(2)10-11)16(19)14-6-8-17(9-7-14)13(3)18/h4-5,10,14H,6-9H2,1-3H3
• InChI Key: YJNZWZOHLSIDGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2CCN(CC2)C(=O)C)C
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

“1-[4-(2,4-Dimethylbenzoyl)piperidin-1-yl]ethan-1-one” is a chemical compound with the CAS Number: 1267642-46-5. Its IUPAC name is (1-acetyl-4-piperidinyl)(2,4-dimethylphenyl)methanone. The compound has a molecular weight of 259.35.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C16H21NO2/c1-11-4-5-15(12(2)10-11)16(19)14-6-8-17(9-7-14)13(3)18/h4-5,10,14H,6-9H2,1-3H3.

Scientific Research Applications

Synthesis and Characterization

Compounds with a structure similar to "1-[4-(2,4-Dimethylbenzoyl)piperidin-1-yl]ethan-1-one" have been synthesized and characterized for their molecular structure. For instance, studies have detailed the synthesis and spectral characterization of novel piperazine derivatives, focusing on their structural confirmation via IR, NMR, and mass spectral studies. These methodologies are crucial for understanding the chemical and physical properties of such compounds, which can be pivotal for their application in various scientific research domains (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Antimicrobial and Antifungal Activities

Some derivatives have demonstrated significant antimicrobial and antifungal activities, suggesting their potential use in developing new therapeutic agents. Research indicates that certain piperidine-containing derivatives show excellent antibacterial and antifungal activities compared to standard drugs, highlighting their potential as lead compounds in drug discovery (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Antidepressant Metabolism Study

Compounds structurally related to "this compound" have been studied for their metabolic pathways, particularly in the context of novel antidepressants. These studies involve investigating the oxidative metabolism using human liver microsomes and identifying the enzymes involved, which is essential for understanding drug efficacy and safety (Hvenegaard et al., 2012).

Antileukemic Activity

Research has also focused on evaluating the antileukemic activity of novel piperidine derivatives. Certain compounds have been synthesized and tested against human leukemic cell lines, showing promising antiproliferative activity. This suggests potential therapeutic applications in treating leukemia (Vinaya et al., 2012).

Molecular Structure Studies

In-depth molecular structure studies, including X-ray diffraction, have been conducted on compounds with piperidine elements. These studies provide valuable insights into the crystal and molecular structure, enabling a better understanding of the compound's interaction mechanisms and stability (Naveen et al., 2015).